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Compound of Interest

Compound Name: Elexacaftor-13C,d3

Cat. No.: B12398842 Get Quote

Elexacaftor-13C,d3: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive technical information on Elexacaftor-13C,d3, including a list of suppliers, a

representative certificate of analysis, a detailed experimental protocol for its application, and an

overview of its mechanism of action within the CFTR signaling pathway.

Introduction
Elexacaftor is a cornerstone of modern cystic fibrosis treatment, functioning as a cystic fibrosis

transmembrane conductance regulator (CFTR) protein corrector. When used in combination

with other modulators like Tezacaftor and Ivacaftor, it significantly improves the processing and

function of the defective CFTR protein, particularly in patients with the F508del mutation. The

isotopically labeled version, Elexacaftor-13C,d3, is a critical tool for researchers, primarily

serving as an internal standard for highly accurate and sensitive quantification in bioanalytical

methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide

offers a technical overview for the effective utilization of Elexacaftor-13C,d3 in a research

setting.
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Several specialized chemical suppliers offer Elexacaftor-13C,d3 for research purposes. These

suppliers typically provide the compound with high chemical and isotopic purity, accompanied

by a certificate of analysis.

Table 1: Prominent Suppliers of Elexacaftor-13C,d3

Supplier Product Name Additional Information

MedChemExpress Elexacaftor-13C,d3

Labeled version of Elexacaftor

(HY-111772) for research use.

[1]

Axios Research Elexacaftor-13C-d3 Catalogue #: AR-E09532.[2]

Shimadzu Chemistry &

Diagnostics
[13C,2H3]-Elexacaftor Product number: C9666.[3]

LGC Standards Elexacaftor-D3

Note: This is the deuterium-

labeled version, not the dual-

labeled compound.[4]

Simson Pharma Limited Elexacaftor-D3

Note: This is the deuterium-

labeled version, not the dual-

labeled compound.[5]

Certificate of Analysis (Representative)
A Certificate of Analysis (CoA) for Elexacaftor-13C,d3 provides critical data on its identity and

quality. While a batch-specific CoA should be obtained from the supplier, the following table

summarizes typical specifications based on available data.

Table 2: Representative Certificate of Analysis for Elexacaftor-13C,d3
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Parameter Specification Method

Identity

Product Name Elexacaftor-13C,d3 -

Molecular Formula C₂₅¹³CH₃₁D₃F₃N₇O₄S Mass Spectrometry

Molecular Weight 601.67 g/mol Mass Spectrometry

Purity

Chemical Purity ≥ 98.0% HPLC

Isotopic Enrichment ≥ 99% ¹³C, ≥ 98% D Mass Spectrometry

Physical Properties

Appearance White to off-white solid Visual Inspection

Solubility Soluble in DMSO -

Storage

Recommended Storage -20°C -

Experimental Protocol: Quantification of Elexacaftor
in Plasma using Elexacaftor-13C,d3 as an Internal
Standard by LC-MS/MS
This protocol outlines a general procedure for the quantification of Elexacaftor in human

plasma, a common application in pharmacokinetic studies. Elexacaftor-13C,d3 is used as an

internal standard to ensure accuracy by correcting for variations during sample preparation and

analysis.[6][7][8]

Materials and Reagents
Elexacaftor (unlabeled analytical standard)

Elexacaftor-13C,d3 (internal standard)
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Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Methanol (LC-MS grade)

Preparation of Stock and Working Solutions
Elexacaftor Stock Solution (1 mg/mL): Accurately weigh and dissolve Elexacaftor in

methanol.

Elexacaftor-13C,d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Elexacaftor-
13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the Elexacaftor stock solution in methanol to

create calibration standards. Prepare a working solution of Elexacaftor-13C,d3 in methanol.

Sample Preparation (Protein Precipitation)
Thaw plasma samples and calibration standards to room temperature.

To 100 µL of plasma, add 20 µL of the Elexacaftor-13C,d3 working solution and vortex

briefly.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water

with 0.1% formic acid).
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Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative)
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Elexacaftor from matrix components.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Elexacaftor: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined based on

fragmentation)

Elexacaftor-13C,d3: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined

based on fragmentation)

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Elexacaftor to Elexacaftor-
13C,d3 against the concentration of the calibration standards.

Determine the concentration of Elexacaftor in the plasma samples by interpolating their peak

area ratios from the calibration curve.
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LC-MS/MS Quantification Workflow
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Caption: Workflow for the quantification of Elexacaftor in plasma.
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Mechanism of Action and Signaling Pathway
Elexacaftor is a CFTR protein "corrector". In many individuals with cystic fibrosis, particularly

those with the F508del mutation, the CFTR protein is misfolded within the cell and is

subsequently targeted for degradation by the cellular quality control machinery in the

endoplasmic reticulum (ER).[9][10] This prevents the protein from reaching the cell surface

where it would normally function as a chloride ion channel.[11]

Elexacaftor, along with another corrector, Tezacaftor, works to facilitate the proper folding and

processing of the mutant CFTR protein.[12][13][14] This allows the corrected CFTR protein to

traffic through the Golgi apparatus and be inserted into the cell membrane.[11][15] Once at the

cell surface, a "potentiator" drug like Ivacaftor can enhance the channel's opening probability,

further increasing chloride ion transport.[12][14] The combined action of these drugs leads to

an increased quantity and function of CFTR protein at the cell surface.[12][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10720935/
https://www.researchgate.net/publication/12594851_Defects_in_processing_and_trafficking_of_the_cystic_fibrosis_transmembrane_conductance_regulator
https://hopkinscf.org/knowledge/cftr/
https://www.trikaftahcp.com/mechanism-of-action
https://en.wikipedia.org/wiki/Elexacaftor/tezacaftor/ivacaftor
https://pmc.ncbi.nlm.nih.gov/articles/PMC7134581/
https://hopkinscf.org/knowledge/cftr/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5142128/
https://www.trikaftahcp.com/mechanism-of-action
https://pmc.ncbi.nlm.nih.gov/articles/PMC7134581/
https://www.trikaftahcp.com/mechanism-of-action
https://go.drugbank.com/drugs/DB15444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elexacaftor's Mechanism of Action on CFTR Protein Trafficking
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Caption: Elexacaftor corrects CFTR protein folding and trafficking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398842#elexacaftor-13c-d3-supplier-and-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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